Cas no 142769-44-6 (1H-Indole-3-carboxaldehyde, 5-methoxy-7-methyl-1-(phenylmethyl)-)

• Product Name: 1H-Indole-3-carboxaldehyde, 5-methoxy-7-methyl-1-(phenylmethyl)-
• CAS No: 142769-44-6
• MF: C₁₈H₁₇NO₂
• MW: 279.333084821701
• CID: 1312174
• PubChem ID: 54401190
• Update Time: 2025-04-20

1H-Indole-3-carboxaldehyde, 5-methoxy-7-methyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde, 5-methoxy-7-methyl-1-(phenylmethyl)-
• SCHEMBL9732928
• 142769-44-6
• 1h-indole-3-carbaldehyde,5-methoxy-7-methyl-1-(phenylmethyl)-

• Inchi： 1S/C18H17NO2/c1-13-8-16(21-2)9-17-15(12-20)11-19(18(13)17)10-14-6-4-3-5-7-14/h3-9,11-12H,10H2,1-2H3
• InChI Key： VNNPVIPQWAOMKV-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C2C(=C1)C(C=O)=CN2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.12601
• Monoisotopic Mass: 279.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 31.2Ų

Experimental Properties

• PSA: 31.23